Cas no 571919-12-5 (4-(6-Chloropyridine-3-carbonyl)-1,3-dihydroquinoxalin-2-one)

• Product Name: 4-(6-Chloropyridine-3-carbonyl)-1,3-dihydroquinoxalin-2-one
• CAS No: 571919-12-5
• MF: C₁₄H₁₀ClN₃O₂
• MW: 287.701101779938
• CID: 6019971
• PubChem ID: 2458790
• Update Time: 2025-06-23

4-(6-Chloropyridine-3-carbonyl)-1,3-dihydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• MLS001033228
• Z33398062
• 4-(6-chloropyridine-3-carbonyl)-1,3-dihydroquinoxalin-2-one
• 4-(6-chloropyridine-3-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one
• AKOS008934619
• CHEMBL1322368
• SMR000363749
• DTXSID801324245
• HMS2679P06
• EN300-26604773
• 571919-12-5
• 4-(6-Chloropyridine-3-carbonyl)-1,3-dihydroquinoxalin-2-one

• Inchi： 1S/C14H10ClN3O2/c15-12-6-5-9(7-16-12)14(20)18-8-13(19)17-10-3-1-2-4-11(10)18/h1-7H,8H2,(H,17,19)
• InChI Key： ORDQLBPVTDBSTI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(N1CC(NC2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 287.0461543g/mol
• Monoisotopic Mass: 287.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.3Ų

Additional information on 4-(6-Chloropyridine-3-carbonyl)-1,3-dihydroquinoxalin-2-one

4-(6-Chloropyridine-3-carbonyl)-1,3-dihydroquinoxalin-2-one: A Comprehensive Overview

The compound 4-(6-Chloropyridine-3-carbonyl)-1,3-dihydroquinoxalin-2-one (CAS No: 571919-12-5) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a quinoxalinone core with a chloropyridine moiety. The integration of these functional groups imparts distinctive electronic and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the importance of 4-(6-Chloropyridine-3-carbonyl)-1,3-dihydroquinoxalin-2-one in the development of advanced materials. Its quinoxalinone framework is known for its high thermal stability and excellent electron-deficient aromaticity, which are critical properties for applications in organic electronics. For instance, researchers have explored its use as a building block in the synthesis of novel semiconducting polymers and small molecules for organic field-effect transistors (OFETs). The incorporation of the chloropyridine group further enhances the molecule's ability to participate in π–π interactions, which is essential for achieving high charge carrier mobility in such devices.

The synthesis of 4-(6-Chloropyridine-3-carbonyl)-1,3-dihydroquinoxalin-2-one involves a multi-step process that typically begins with the preparation of the quinoxalinone core. This is followed by a nucleophilic substitution reaction to introduce the chloropyridine substituent at the appropriate position. The reaction conditions are carefully optimized to ensure high yield and purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical processes.

In terms of applications, 4-(6-Chloropyridine-3-carbonyl)-1,3-dihydroquinoxalin-2-one has shown promise in the field of optoelectronics. Its strong absorption bands in the visible region make it a candidate for use in light-emitting diodes (LEDs) and photovoltaic devices. Additionally, its ability to form stable charge transfer complexes with other organic molecules has opened up new avenues for its use in energy storage systems and sensors.

From a structural perspective, the molecule's quinoxalinone core exhibits significant rigidity due to its fully conjugated system. This rigidity contributes to its high melting point and excellent thermal stability, which are advantageous properties for high-performance materials. The chloropyridine substituent further modulates the electronic properties of the molecule, allowing for fine-tuning of its reactivity and functionality.

Recent research has also focused on the biological activity of 4-(6-Chloropyridine-3-carbonyl)-1,3-dihydroquinoxalin-2-one. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a candidate for further exploration in drug discovery. Its ability to interact with specific biological targets suggests that it could serve as a lead compound for developing new therapeutic agents.

In conclusion, 4-(6-Chloropyridine-3-carbonyl)-1,3-dihydroquinoxalin-2-one (CAS No: 571919-12-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with its favorable electronic and physical properties, positions it as an important material for advancing modern technologies. As research continues to uncover new insights into its potential uses, this compound is expected to play an increasingly significant role in both academic and industrial settings.